Cas no 58249-68-6 (Benzo[d]thiazol-5-yl acetate)
Benzo[d]thiazol-5-yl acetate structure
Product Name:Benzo[d]thiazol-5-yl acetate
CAS No:58249-68-6
MF:C9H7NO2S
MW:193.222380876541
CID:876994
Update Time:2023-08-02
Benzo[d]thiazol-5-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzothiazolol,acetate(ester)(9CI)
- benzo[d]thiazol-5-yl acetate
- Benzo[d]thiazol-5-yl acetate
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- Inchi: 1S/C9H7NO2S/c1-6(11)12-7-2-3-9-8(4-7)10-5-13-9/h2-5H,1H3
- InChI Key: ZGXJCIUFKKUQQV-UHFFFAOYSA-N
- SMILES: S1C=NC2C=C(C=CC1=2)OC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Topological Polar Surface Area: 67.4
Benzo[d]thiazol-5-yl acetate Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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